Cas no 89074-18-0 (Benzaldehyde, 4-(butylamino)-)

• Product Name: Benzaldehyde, 4-(butylamino)-
• CAS No: 89074-18-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 613527
• PubChem ID: 13184834
• Update Time: 2025-04-19

Benzaldehyde, 4-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(butylamino)-
• 4-(butylamino)benzaldehyde
• 89074-18-0
• SCHEMBL5493605
• DTXSID70525654

• Inchi： 1S/C11H15NO/c1-2-3-8-12-11-6-4-10(9-13)5-7-11/h4-7,9,12H,2-3,8H2,1H3
• InChI Key： ZNZMSBIJDNXMOP-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)NCCCC

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų